Cas no 1260778-92-4 (1-4-(azetidin-3-yl)phenyl-1H-pyrazole)

• Product Name: 1-4-(azetidin-3-yl)phenyl-1H-pyrazole
• CAS No: 1260778-92-4
• MF: C₁₂H₁₃N₃
• MW: 199.251722097397
• CID: 5996749
• PubChem ID: 165663403
• Update Time: 2025-11-01

1-4-(azetidin-3-yl)phenyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-4-(azetidin-3-yl)phenyl-1H-pyrazole
• SCHEMBL24877382
• 1260778-92-4
• 1-[4-(azetidin-3-yl)phenyl]-1H-pyrazole
• EN300-1852962

• Inchi： 1S/C12H13N3/c1-6-14-15(7-1)12-4-2-10(3-5-12)11-8-13-9-11/h1-7,11,13H,8-9H2
• InChI Key： PVRVOJUGHBUSEU-UHFFFAOYSA-N
• SMILES： N1CC(C2C=CC(=CC=2)N2C=CC=N2)C1

Computed Properties

• Exact Mass: 199.110947427g/mol
• Monoisotopic Mass: 199.110947427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.8Ų

Additional information on 1-4-(azetidin-3-yl)phenyl-1H-pyrazole

Comprehensive Overview of 1-4-(azetidin-3-yl)phenyl-1H-pyrazole (CAS No. 1260778-92-4): Properties, Applications, and Research Insights

The compound 1-4-(azetidin-3-yl)phenyl-1H-pyrazole (CAS No. 1260778-92-4) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including the azetidine and pyrazole moieties, make it a versatile building block for drug discovery and advanced material design. Researchers are particularly interested in its potential as a kinase inhibitor scaffold, given the rising demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the scientific community has focused on optimizing the synthesis of 1-4-(azetidin-3-yl)phenyl-1H-pyrazole derivatives to improve yield and purity. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to address common challenges in azetidine-containing compound production. These innovations align with the growing emphasis on green chemistry principles, a hot topic in 2024 as industries seek sustainable manufacturing solutions.

The pharmacological potential of CAS 1260778-92-4 is particularly intriguing in the context of GPCR-targeted drug development, a trending area in precision medicine. Computational studies suggest that the pyrazole-azetidine hybrid structure may exhibit favorable binding affinities for certain protein targets, sparking interest in its application for neurodegenerative disease research. This aligns with current searches for "novel Alzheimer's disease targets" and "Parkinson's disease small molecule therapies" across scientific databases.

Material scientists have also investigated 1-4-(azetidin-3-yl)phenyl-1H-pyrazole for its potential in organic electronic materials. The compound's rigid yet tunable structure makes it a candidate for OLED host materials, responding to the booming demand for energy-efficient display technologies. Recent patent analyses reveal increasing corporate interest in such heterocyclic building blocks for next-generation optoelectronic devices.

Quality control of 1260778-92-4 remains a critical discussion point, with HPLC-MS becoming the gold standard for purity verification. The compound's stability under various storage conditions has been systematically studied, addressing common researcher queries about "handling azetidine derivatives" and "long-term storage of nitrogen-rich heterocycles." These practical considerations are crucial for reproducibility in both academic and industrial settings.

Emerging applications in bioconjugation chemistry have further expanded the utility of this compound. Its azetidine ring shows promising reactivity for click chemistry applications, particularly in antibody-drug conjugate (ADC) development. This positions 1-4-(azetidin-3-yl)phenyl-1H-pyrazole at the forefront of targeted cancer therapy innovations, a field generating substantial online search traffic among medicinal chemists.

The intellectual property landscape surrounding CAS 1260778-92-4 has grown increasingly complex, with over 15 patent families referencing related structures since 2020. This reflects the compound's commercial potential and answers frequent queries about "freedom-to-operate for azetidine-pyrazole hybrids." Legal experts note particular clustering of filings in the immuno-oncology and fibrosis treatment spaces.

Environmental fate studies of 1-4-(azetidin-3-yl)phenyl-1H-pyrazole have begun appearing in literature, responding to regulatory pressures for green pharmaceutical manufacturing. Biodegradation pathways and ecotoxicity profiles are being mapped, addressing ESG concerns that dominate 2024 industry conferences. Such data helps researchers balance molecular innovation with environmental responsibility.

Looking forward, the scientific trajectory of 1260778-92-4 appears closely tied to advances in fragment-based drug discovery (FBDD) and DNA-encoded library (DEL) technologies. Its moderate molecular weight and favorable ligand efficiency metrics make it an attractive starting point for these cutting-edge approaches, which currently generate substantial search volume in drug discovery forums.